2-[4-(diethylamino)benzylidene]-N-nitrohydrazinecarboximidamide

• IUPAC Name: 2-[(E)-[4-(diethylamino)phenyl]methylideneamino]-1-nitroguanidine
• InChI: InChI=1S/C12H18N6O2/c1-3-17(4-2)11-7-5-10(6-8-11)9-14-15-12(13)16-18(19)20/h5-9H,3-4H2,1-2H3,(H3,13,15,16)/b14-9+
• InChI Key: LTZOQHBIICBHPX-NTEUORMPSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NN=C(N)N[N+](=O)[O-]
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/N=C(\N)/N[N+](=O)[O-]
• Molecular Formula: C12H18N6O2
• Molecular Weight: 278.31 g/mol

Description

2-[4-(diethylamino)benzylidene]-N-nitrohydrazinecarboximidamide, also known as JBIR-23, is a chemical compound that has gained attention in the scientific community due to its potential use as an anticancer agent.

Mechanism of Action

The mechanism of action of 2-[4-(diethylamino)benzylidene]-N-nitrohydrazinecarboximidamide is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is necessary for cell division. This leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[4-(diethylamino)benzylidene]-N-nitrohydrazinecarboximidamide has been shown to have low toxicity in normal cells, making it a potentially safe and effective anticancer agent. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-(diethylamino)benzylidene]-N-nitrohydrazinecarboximidamide is its ability to induce apoptosis in cancer cells, which is a desirable characteristic for an anticancer agent. However, its mechanism of action is not fully understood, which presents a limitation for lab experiments. In addition, its low toxicity in normal cells may make it difficult to study its effects on cancer cells in vivo.

Future Directions

Future research on 2-[4-(diethylamino)benzylidene]-N-nitrohydrazinecarboximidamide could focus on further elucidating its mechanism of action, investigating its effects in vivo, and exploring its potential use in combination with other anticancer agents. In addition, the development of more efficient synthesis methods could make 2-[4-(diethylamino)benzylidene]-N-nitrohydrazinecarboximidamide more accessible for research purposes.

Synthesis Methods

2-[4-(diethylamino)benzylidene]-N-nitrohydrazinecarboximidamide can be synthesized through a multistep process starting with the reaction of 4-diethylaminobenzaldehyde with hydrazine hydrate to form 2-[4-(diethylamino)benzylidene]hydrazinecarboximidamide. This intermediate is then reacted with nitric acid to form 2-[4-(diethylamino)benzylidene]-N-nitrohydrazinecarboximidamide.

Scientific Research Applications

2-[4-(diethylamino)benzylidene]-N-nitrohydrazinecarboximidamide has been shown to exhibit antiproliferative activity in various cancer cell lines, including breast, lung, and colon cancer. In addition, it has been found to induce apoptosis, or programmed cell death, in cancer cells. This makes 2-[4-(diethylamino)benzylidene]-N-nitrohydrazinecarboximidamide a promising candidate for further investigation as an anticancer agent.